Cas no 1545349-91-4 (3-Thiophenemethanol, 3-(aminomethyl)tetrahydro-, 1,1-dioxide)

• Product Name: 3-Thiophenemethanol, 3-(aminomethyl)tetrahydro-, 1,1-dioxide
• CAS No: 1545349-91-4
• MF: C₆H₁₃NO₃S
• MW: 179.237320661545
• CID: 5273169
• Update Time: 2025-05-19

3-Thiophenemethanol, 3-(aminomethyl)tetrahydro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanol, 3-(aminomethyl)tetrahydro-, 1,1-dioxide

• Inchi： 1S/C6H13NO3S/c7-3-6(4-8)1-2-11(9,10)5-6/h8H,1-5,7H2
• InChI Key： WNMWXTAYFJUUHK-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCC1(CN)CO

Additional information on 3-Thiophenemethanol, 3-(aminomethyl)tetrahydro-, 1,1-dioxide

Introduction to 3-Thiophenemethanol, 3-(aminomethyl)tetrahydro-, 1,1-dioxide (CAS No. 1545349-91-4) in Modern Chemical and Pharmaceutical Research

3-Thiophenemethanol, 3-(aminomethyl)tetrahydro-, 1,1-dioxide, identified by the Chemical Abstracts Service Number (CAS No.) 1545349-91-4, represents a compound of significant interest in the realm of advanced chemical synthesis and pharmaceutical development. This compound, characterized by its unique structural framework integrating a thiophene ring with functionalized tetrahydropyranoid moieties, has garnered attention due to its potential applications in medicinal chemistry and material science. The presence of both an amine and a hydroxyl group on the thiophene core introduces versatile reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural motif of 3-Thiophenemethanol, 3-(aminomethyl)tetrahydro-, 1,1-dioxide is particularly noteworthy for its ability to participate in diverse chemical transformations. The tetrahydropyranoid ring system provides steric and electronic properties that can influence the reactivity of adjacent functional groups. Specifically, the aminomethyl substituent at the 3-position of the thiophene ring offers a nucleophilic site for further functionalization, while the hydroxyl group can engage in hydrogen bonding or undergo oxidation-reduction reactions. This dual functionality makes the compound an attractive scaffold for designing molecules with tailored biological activities.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophenes and their derivatives are known for their roles as pharmacophores in various therapeutic agents, including antiviral, antibacterial, anti-inflammatory, and anticancer drugs. The incorporation of a tetrahydropyranoid ring into the thiophene scaffold enhances lipophilicity while maintaining metabolic stability, which is a critical factor in drug design. The compound CAS No. 1545349-91-4 exemplifies this trend by combining these features into a single molecular entity.

One of the most compelling aspects of 3-Thiophenemethanol, 3-(aminomethyl)tetrahydro-, 1,1-dioxide is its potential as a building block for more complex structures. The aminomethyl group can be readily modified through coupling reactions such as amide or urea bond formation, enabling the creation of peptidomimetics or bioactive molecules. Additionally, the hydroxyl group can be protected or activated for further derivatization, allowing chemists to fine-tune properties such as solubility and bioavailability. These features make it particularly useful in fragment-based drug discovery programs, where small molecules are designed to interact with specific targets.

Recent advances in synthetic methodologies have further enhanced the utility of this compound. For instance, transition-metal-catalyzed cross-coupling reactions have enabled efficient functionalization at multiple positions within the molecule. These techniques have been instrumental in generating libraries of derivatives for high-throughput screening (HTS). Moreover, computational chemistry approaches have been employed to predict binding modes and optimize lead compounds derived from CAS No. 1545349-91-4. Such integrative strategies highlight the compound's importance as a starting point for drug development initiatives.

The pharmaceutical industry has been particularly keen on exploring thiophene-based scaffolds due to their structural versatility and well-documented biological activity. Several marketed drugs contain thiophene rings as part of their core structure, demonstrating their therapeutic relevance. For example, nonsteroidal anti-inflammatory drugs (NSAIDs), antifungal agents, and even some antiviral medications utilize thiophene derivatives. The compound under discussion (CAS No. 1545349-91-4) aligns with this trend by offering a pre-functionalized platform that can be further elaborated to produce novel therapeutics.

In material science applications, 3-Thiophenemethanol, 3-(aminomethyl)tetrahydro-, 1,1-dioxide has shown promise as a precursor for polymers and coatings with unique properties. The conjugated system inherent in the thiophene ring contributes to electronic characteristics that are valuable in organic electronics and optoelectronic materials. Additionally, modifications to the tetrahydropyranoid portion can influence mechanical strength and thermal stability. These attributes make it an interesting candidate for developing advanced materials with applications ranging from flexible electronics to specialty coatings.

The synthesis of CAS No. 1545349-91-4 itself is an area of active research. Modern synthetic routes often emphasize atom economy and sustainability, incorporating green chemistry principles where possible. Catalytic methods have been explored to minimize waste and improve yields, aligning with global efforts to reduce environmental impact during drug discovery processes. Such innovations underscore the compound's relevance not only as a target molecule but also as an example of modern synthetic practice.

Evaluation of 3-Thiophenemethanol, 3-(aminomethyl)tetrahydro-, 1,1-dioxide often involves rigorous characterization techniques to confirm structural integrity and purity. Nuclear magnetic resonance (NMR) spectroscopy is commonly employed to elucidate its molecular structure, while mass spectrometry (MS) provides confirmation of molecular weight and fragmentation patterns. X-ray crystallography may also be utilized if crystalline forms are available for detailed structural analysis.

The compound's biological profile is another critical aspect under investigation. Initial studies may involve enzyme inhibition assays or cell-based assays to assess potential activity against relevant targets. High-throughput screening platforms are frequently used to identify derivatives with enhanced efficacy or selectivity profiles derived from this core structure (CAS No. 1545349-91-4). Such explorations are essential steps toward translating laboratory findings into viable therapeutic candidates.

In conclusion,3-Thiophenemethanol, 3-(aminomethyl)tetrahydro-, 1, 1-dioxide, represented by CAS No.* *1545349-91-4, stands out as a versatile intermediate with significant implications across chemical synthesis and pharmaceutical development.* Its unique structural features enable diverse functionalization pathways, making it* *valuable* *for constructing novel bioactive molecules.* Recent advancements in synthetic chemistry,* *computational modeling,* *and high-throughput screening* *have amplified its utility, positioning it as an important asset for researchers aiming to develop next-generation therapeutics.* As exploration continues, this* *compound* *is* *likely* *to* *yield* *further* *insights* *into* *the* *potential* *of* *thiophene-based scaffolds* *in* *modern* *drug discovery.*